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Compound of Interest

Compound Name: Urea oxalate

Cat. No.: B145975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core of urea oxalate's discovery and history,

providing a comprehensive overview for researchers, scientists, and drug development

professionals. The document details the initial synthesis, characterization, and early

applications of this historically significant co-crystal.

Executive Summary
Urea oxalate, a co-crystal formed from urea and oxalic acid, holds a significant place in the

history of organic chemistry. Its formation was a key confirmatory step in Friedrich Wöhler's

seminal 1828 synthesis of urea from inorganic precursors, an experiment that challenged the

theory of vitalism. This guide provides a detailed account of the historical context of its

discovery, presents its physicochemical properties in a structured format, outlines key

experimental protocols for its synthesis, and visualizes the critical historical and chemical

pathways associated with it.

Historical Discovery and Context
The story of urea oxalate is intrinsically linked to the discovery and synthesis of urea itself.

Early Isolation and Naming of Urea
Long before its synthesis, a substance from urine was noted by early chemists. In 1773, Hilaire

Rouelle isolated a crystalline substance from evaporated human urine.[1] Later, the French
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scientists Antoine-François de Fourcroy and Louis Nicolas Vauquelin provided a more detailed

account of this substance in 1799 and, in 1808, named it "urée" (urea).[2][3] William Prout, an

English chemist and biochemist, was one of the first to extract pure urea from urine and

extensively studied urinary and digestive pathology in the early 19th century.

Wöhler's Synthesis and the Role of Urea Oxalate
The pivotal moment in the history of urea, and by extension urea oxalate, came in 1828 with

Friedrich Wöhler's accidental synthesis of urea from ammonium cyanate, an inorganic

compound.[4][5] This was a groundbreaking discovery as it was the first time an organic

compound was synthesized from inorganic materials, a direct challenge to the prevailing theory

of vitalism which held that organic compounds could only be produced by living organisms.[4]

To confirm the identity of the white crystalline substance he had synthesized as urea, Wöhler

used its reaction with oxalic acid to form a precipitate. The formation of the sparingly soluble

urea oxalate served as a definitive chemical proof of the synthesis of urea.[5]

Physicochemical Properties of Urea Oxalate
Urea and oxalic acid form co-crystals in at least two stoichiometric ratios, 1:1 and 2:1

(urea:oxalic acid), with the 2:1 adduct being readily formed.[6] The properties of these adducts

have been a subject of study for many years.

Quantitative Data
The following tables summarize the key quantitative data for urea oxalate.
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Property 1:1 Urea Oxalate 2:1 Urea Oxalate

Molecular Formula C3H6N2O5 C4H10N4O6

Molecular Weight 150.09 g/mol 210.15 g/mol

Melting Point 171 °C

Thermally stable up to

approximately 180 °C, after

which it begins to decompose.

[1]

Crystal System Monoclinic Monoclinic[6]

Space Group C2/c P2₁/c[1][6]

Lattice Constants
a=13.0625Å, b=6.6437Å,

c=6.8478Å, β=92.474°

a=5.110Å, b=12.400Å,

c=7.035Å, β=98.13°[7]

Table 1: Physicochemical and Crystallographic Data for Urea Oxalate Adducts.

Solubility
The solubility of urea oxalate in water is temperature-dependent. A foundational study of the

urea-oxalic acid-water polythermal solubility diagram was conducted by Dalman over a

temperature range of -11.2 to 92 °C.[6][8] This work established the crystallization areas for

urea, oxalic acid dihydrate, and their co-crystals. Generally, urea oxalate is characterized by its

relative insolubility in cold water, a property that was crucial for its use in the separation and

identification of urea.[1]

Experimental Protocols
The synthesis of urea oxalate can be achieved through various methods, from historical

procedures to modern laboratory techniques.

Wöhler's Confirmatory Test for Urea (Demonstration)
This protocol is a modern demonstration of the principle used by Wöhler to identify urea.

Materials:
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Solution of synthesized urea (or a standard solution of urea in water)

1 M solution of oxalic acid

Procedure:

Take a small sample (2-3 mL) of the aqueous solution containing urea.

Add 3-4 mL of a 1 M oxalic acid solution to the urea-containing sample.

Observe the formation of a white, crystalline precipitate of urea oxalate. The formation of

this precipitate confirms the presence of urea.

Synthesis of Urea Oxalate by Solution Method
This method is commonly used for the preparation of urea oxalate crystals.

Materials:

Urea

Oxalic acid dihydrate

Deionized water

Procedure:

Prepare separate aqueous solutions of urea and oxalic acid. For a 2:1 adduct, a 2:1 molar

ratio of urea to oxalic acid should be used.

Mix the two solutions at room temperature or with gentle heating to ensure complete

dissolution.

Allow the mixed solution to cool slowly to room temperature.

Crystals of urea oxalate will precipitate out of the solution.

The crystals can be collected by filtration, washed with a small amount of cold water, and

dried.
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Mechanochemical Synthesis of Urea Oxalate
This is a solvent-free method for the preparation of urea oxalate.

Materials:

Urea

Oxalic acid

Procedure:

Combine stoichiometric amounts of urea and oxalic acid (e.g., a 1:1 or 2:1 molar ratio) in a

mortar.

Grind the mixture with a pestle at room temperature.

The formation of the urea oxalate co-crystal occurs in the solid state. The progress of the

reaction can be monitored by techniques such as powder X-ray diffraction (PXRD).

Visualizations
The following diagrams illustrate key historical and chemical aspects of urea oxalate.

18th Century 19th Century

1773: Hilaire Rouelle first isolates a crystalline substance from urine. 1799: Fourcroy and Vauquelin give a satisfactory account of this substance.Further characterization 1808: Fourcroy and Vauquelin name the substance 'urée' (urea).Naming 1828: Friedrich Wöhler synthesizes urea from ammonium cyanate.Precursor knowledge 1828: Wöhler uses the precipitation of urea oxalate to confirm the synthesis of urea.Identification method

Click to download full resolution via product page

A timeline of the key events in the discovery of urea and urea oxalate.
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Wöhler's Synthesis of Urea (1828)

Identification of Urea

Ammonium Cyanate
(in solution)

Heating

Aqueous solution containing
synthesized Urea

Addition of
Oxalic Acid solution

Formation of white crystalline
precipitate of Urea Oxalate
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Experimental workflow for Wöhler's synthesis and identification of urea.
Hydrogen bonding in the 2:1 urea oxalate co-crystal.

Conclusion
The discovery and characterization of urea oxalate represent a significant chapter in the

history of chemistry. From its crucial role in validating one of the most important syntheses in

organic chemistry to its continued study as a model co-crystal system, urea oxalate remains a

compound of interest. This guide has provided a comprehensive overview of its history,

physicochemical properties, and synthesis, offering a valuable resource for professionals in the
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chemical and pharmaceutical sciences. The detailed experimental protocols and visualizations

serve to enhance the understanding of this historically and chemically important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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